2-ethoxy-N-((6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide

• IUPAC Name: 2-ethoxy-N-[(6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]acetamide
• InChI: InChI=1S/C12H17N5O3/c1-3-19-8-11(18)13-7-10-15-14-9-5-6-12(20-4-2)16-17(9)10/h5-6H,3-4,7-8H2,1-2H3,(H,13,18)
• InChI Key: NKQQUEJIWRVVTM-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NCC1=NN=C2N1N=C(C=C2)OCC
• Molecular Formula: C12H17N5O3
• Molecular Weight: 279.30 g/mol
• CAS No.: 2034550-73-5

Description

The compound is a derivative of the 1,2,4-triazolo[4,3-b]pyridazine class. Compounds in this class are known to exhibit a wide range of biological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors, and antitubercular agents.

Synthesis Analysis

While the specific synthesis process for this compound is not available, similar compounds are typically synthesized through a series of reactions involving the corresponding amines and carboxylic acids.

Scientific Research Applications

Heterocyclic Compound Synthesis

The synthesis and chemical properties of heterocyclic compounds, including [1,2,4]triazolo[4,3-b]pyridazines, have been extensively explored due to their relevance in medicinal chemistry. For instance, compounds incorporating the thiadiazole moiety, analogous to the triazolopyridazine structure, were synthesized and evaluated for their insecticidal properties against Spodoptera littoralis, demonstrating the utility of such structures in developing new agrochemicals (Fadda et al., 2017).

Medicinal Chemistry Applications

Research on related heterocyclic compounds has highlighted their potential in medicinal chemistry. For example, modifications of the acetamide group in N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide derivatives were explored for their PI3K inhibitory activity, showing promise in cancer therapy due to their anticancer effects and reduced toxicity (Wang et al., 2015).

Antimicrobial Activity

The antimicrobial properties of compounds within this class have also been investigated, underscoring their potential in addressing microbial resistance. Some newly synthesized thienopyrimidine derivatives, a class similar in structural complexity to triazolopyridazines, exhibited pronounced antimicrobial activity, showcasing the relevance of these compounds in developing new antimicrobials (Bhuiyan et al., 2006).

Structural Analysis and Design

Structural analysis and design studies, such as those involving density functional theory (DFT) calculations and Hirshfeld surface analysis, have been conducted on related compounds to understand their molecular properties better. For instance, the compound 6-chloro-3-[(4-chloro-3-methylphenoxy)methyl][1,2,4]triazolo[4,3-b]pyridazine was synthesized and analyzed, providing valuable insights into the molecular interactions and stability of such compounds (Sallam et al., 2021).

Mechanism of Action

Target of Action

Compounds with a similar triazole and pyridazine structure have been found to interact with a variety of enzymes and receptors .

Mode of Action

It’s known that triazole compounds can bind in the biological system with a variety of enzymes and receptors, showing versatile biological activities .

Biochemical Pathways

Compounds with similar structures have been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds .

Result of Action

Compounds with similar structures have been found to exhibit a wide range of biological activities .

Action Environment

It’s known that the efficacy of similar compounds can be influenced by various factors, including the presence of other compounds, ph, temperature, and more .